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Compound of Interest

Compound Name: L-368,899 hydrochloride

Cat. No.: B10768364

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the dosage, administration, and

experimental protocols for the use of L-368,899 hydrochloride, a potent and selective non-

peptide oxytocin receptor (OTR) antagonist, in rodent models.

L-368,899 hydrochloride is a valuable tool for investigating the role of the oxytocinergic

system in various physiological and behavioral processes.[1][2] It competitively binds to the

OTR, blocking the action of endogenous oxytocin and thereby inhibiting downstream signaling

cascades.[3] This antagonist has been instrumental in preclinical studies on uterine

contractions, social behavior, and decision-making.[1][3][4]
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Parameter Sex
Route of
Administrat
ion

Dose
(mg/kg)

Value Unit

Half-life (t½)
Female &

Male

Intravenous

(IV)
1, 2.5, 10 ~2 hr

Plasma

Clearance

Female &

Male

Intravenous

(IV)
1, 2.5 23 - 36 ml/min/kg

Female
Intravenous

(IV)
10 18 ml/min/kg

Volume of

Distribution

(Vdss)

Female &

Male

Intravenous

(IV)
1, 2.5, 10 2.0 - 2.6 L/kg

Oral

Bioavailability
Female Oral 5 14 %

Male Oral 5 18 %

Male Oral 25 41 %

Time to Cmax

(Tmax)

Female &

Male
Oral 25 <1 hr

Female &

Male
Oral 100 1 - 4 hr

Data sourced from Thompson et al., 1997.[5]

Table 2: Dosage and Administration in Rodent
Behavioral Studies
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Species
Administration
Route

Dose
Experimental
Focus

Reference

Rat
Intraperitoneal

(IP)
3.0 mg/kg

Risky Decision

Making
[4]

Rat
Intraperitoneal

(IP)
2 mg/kg

Social Interaction

& Dopamine

Release

[6]

Mouse
Intraperitoneal

(IP)

3 mg/kg, 10

mg/kg

Social Rank &

Sex Preference
[7]

Mouse
Intraperitoneal

(IP)
1 mg/kg

Ethanol Self-

Administration
[8]

Mouse

Microinfusion

into Ventral

Tegmental Area

(VTA)

1.25 mM (0.5

µl/side)

Social Interaction

Craving
[1]

Prairie Vole
Intraperitoneal

(IP)
10 mg/kg Pair Bonding [1]

Experimental Protocols
Protocol 1: In Vivo Inhibition of Oxytocin-Induced
Uterine Contractions in Rats
This protocol assesses the efficacy of L-368,899 in blocking uterine contractions induced by

oxytocin.[3]

Materials:

Adult female Sprague-Dawley rats

Anesthetic

L-368,899 hydrochloride solution
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Oxytocin solution

Intrauterine balloon-tipped cannula

Pressure transducer and polygraph

Procedure:

Anesthetize the rat.

surgically insert a cannula into the jugular vein for intravenous drug administration.

Place a water-filled, balloon-tipped cannula into a uterine horn to monitor intrauterine

pressure.

Record baseline uterine activity.

Administer L-368,899 intravenously at the desired dose (e.g., 0.35 mg/kg).[9]

After a predetermined time, administer an intravenous bolus of oxytocin to induce uterine

contractions.

Continuously record the frequency and amplitude of uterine contractions to determine the

inhibitory effect of L-368,899.

Protocol 2: Evaluation of Risky Decision-Making in Rats
This protocol investigates the effect of L-368,899 on choice behavior in a task involving risk and

reward.[4]

Materials:

Adult male and female rats

Operant conditioning chambers

L-368,899 hydrochloride solution

Vehicle control (e.g., saline)
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Procedure:

Train rats on a risky decision-making task where they can choose between a small, safe

reward and a large, risky reward associated with a potential penalty (e.g., mild foot shock).

Once stable choice behavior is established, administer L-368,899 hydrochloride (e.g., 3.0

mg/kg, IP) or vehicle prior to the behavioral session.

Record the percentage of choices for the large, risky reward.

Analyze win-stay/lose-shift strategies and latencies to respond to assess different aspects of

decision-making.

Conduct control experiments to rule out effects on food motivation or shock sensitivity.

Protocol 3: Assessment of Social Behavior in Mice
This protocol examines the influence of L-368,899 on social rank and preference.[7]

Materials:

Adult male C57BL/6J mice

Tube test apparatus

Three-chamber social preference apparatus

L-368,899 hydrochloride solution

Saline solution

Procedure: Part A: Social Dominance (Tube Test)

Group-house mice and establish a stable social hierarchy using the tube test.

Administer L-368,899 (e.g., 10 mg/kg, IP) or saline to mice of specific social ranks (e.g., first-

and second-rank).

Re-evaluate social rank using the tube test to determine if the antagonist alters dominance.
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Part B: Sex Preference

Habituate mice to a three-chambered apparatus.

Administer L-368,899 (e.g., 3 mg/kg, IP) or saline.

Place a novel male and a novel estrous female in the side chambers.

Place the test mouse in the center chamber and allow it to explore freely.

Record the time spent in each side chamber to assess sex preference.

Mandatory Visualizations

Mechanism of Action of L-368,899
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Caption: Competitive antagonism of the oxytocin receptor by L-368,899.
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Experimental Workflow: In Vivo Uterine Contraction Assay

Animal Preparation

Experiment
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Caption: Workflow for assessing L-368,899's effect on uterine activity.
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Logical Flow: Risky Decision-Making Protocol
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Caption: Logical progression of the risky decision-making experiment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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